![molecular formula C10H20ClNO B6246068 [2-(aminomethyl)-octahydropentalen-2-yl]methanol hydrochloride CAS No. 2408972-62-1](/img/no-structure.png)
[2-(aminomethyl)-octahydropentalen-2-yl]methanol hydrochloride
Overview
Description
This compound is an organic molecule with an amine (-NH2) and a hydroxyl (-OH) functional group attached to an octahydropentalene structure. The presence of these functional groups suggests that it could participate in a variety of chemical reactions .
Synthesis Analysis
The synthesis of such a compound would likely involve the introduction of the amine and hydroxyl groups onto the octahydropentalene structure. This could potentially be achieved through a variety of organic chemistry reactions, such as nucleophilic substitution or addition .Molecular Structure Analysis
The molecular structure of this compound, as suggested by its name, consists of an octahydropentalene (a fully saturated five-membered cyclic structure) with an aminomethyl (NH2-CH2-) and a methanol (-CH2OH) group attached .Chemical Reactions Analysis
The amine and hydroxyl groups in this compound make it a potential candidate for a variety of chemical reactions. Amines, for example, can react with carbonyls to form imines . The hydroxyl group could potentially be involved in reactions such as esterification .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of polar functional groups (amine and hydroxyl) would likely make it polar and potentially soluble in polar solvents .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for '[2-(aminomethyl)-octahydropentalen-2-yl]methanol hydrochloride' involves the reduction of a ketone intermediate followed by reductive amination.", "Starting Materials": [ "2-cyclohexenone", "formaldehyde", "ammonium chloride", "sodium borohydride", "hydrochloric acid", "methanol" ], "Reaction": [ "Step 1: 2-cyclohexenone is reacted with formaldehyde in the presence of ammonium chloride to form the intermediate 2-(aminomethyl)-cyclohexanone.", "Step 2: The intermediate is then reduced using sodium borohydride to form the corresponding alcohol, 2-(aminomethyl)-cyclohexanol.", "Step 3: The alcohol is then cyclized using hydrochloric acid to form the target compound, [2-(aminomethyl)-octahydropentalen-2-yl]methanol hydrochloride." ] } | |
CAS RN |
2408972-62-1 |
Molecular Formula |
C10H20ClNO |
Molecular Weight |
205.7 |
Purity |
95 |
Origin of Product |
United States |
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